![molecular formula C8H8N2O3 B6276796 6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid CAS No. 2763777-02-0](/img/no-structure.png)
6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid
Overview
Description
6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid, or 6-methylidene-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid (MPCA), is a heterocyclic compound that is currently being studied for its potential applications in the fields of medicine and biochemistry. MPCA has been found to have a variety of biochemical and physiological effects, and it has been used in a number of laboratory experiments. Additionally, the advantages and limitations of using MPCA in lab experiments will be discussed, as well as potential future directions for research.
Scientific Research Applications
6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid has been studied for its potential applications in the fields of medicine and biochemistry. It has been found to have antimicrobial, antifungal, and anti-inflammatory properties, and has been used in laboratory experiments to study the effects of these properties on different organisms. Additionally, this compound has been used to study the effects of drug delivery systems on the absorption and metabolism of drugs, and to study the effects of drug metabolism on the pharmacokinetics of drugs.
Mechanism of Action
The mechanism of action of 6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid is not yet fully understood. However, it is believed to interact with the enzymes involved in the metabolism of drugs, resulting in a decrease in the absorption and metabolism of the drugs. Additionally, this compound is believed to have an effect on the cell membrane, possibly resulting in changes to the permeability of the cell membrane.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to have antimicrobial, antifungal, and anti-inflammatory properties, and has been found to be effective against a number of different pathogenic organisms. Additionally, this compound has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2) and has been found to reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of using this compound in laboratory experiments is its low cost and availability. Additionally, this compound is relatively stable, making it easy to store and use in experiments. However, there are some limitations to using this compound in laboratory experiments, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are a number of potential future directions for research involving 6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid. These include further research into the mechanism of action of this compound, as well as research into the potential therapeutic applications of this compound. Additionally, further research into the biochemical and physiological effects of this compound, as well as research into the potential toxicity of this compound, could help to identify potential therapeutic uses of the compound. Finally, further research into the advantages and limitations of using this compound in laboratory experiments could help to improve the use of the compound in laboratory experiments.
Synthesis Methods
6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid can be synthesized by several different methods. The most common method is the reaction of 3-methyl-3-nitro-1H-pyrazole with ethyl 2-bromo-2-oxoacetate in the presence of sodium ethoxide. This reaction yields 6-methylidene-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid as the product. Other methods of synthesis include the reaction of 3-methyl-3-nitro-1H-pyrazole with ethyl 2-chloro-2-oxoacetate in the presence of sodium ethoxide, and the reaction of 3-methyl-3-nitro-1H-pyrazole with ethyl 2-iodo-2-oxoacetate in the presence of sodium ethoxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid involves the condensation of 2-amino-4,5-dihydro-4-oxo-3-pyrazolecarboxylic acid with ethyl acetoacetate followed by cyclization and oxidation to form the desired product.", "Starting Materials": [ "2-amino-4,5-dihydro-4-oxo-3-pyrazolecarboxylic acid", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "sodium nitrate", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Condensation of 2-amino-4,5-dihydro-4-oxo-3-pyrazolecarboxylic acid with ethyl acetoacetate in the presence of sodium ethoxide to form ethyl 2-(1H-pyrazol-4-yl)-3-oxobutanoate.", "Step 2: Cyclization of ethyl 2-(1H-pyrazol-4-yl)-3-oxobutanoate with acetic anhydride and sulfuric acid to form 6-ethylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid.", "Step 3: Oxidation of 6-ethylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid with sodium nitrite and sodium nitrate in the presence of sodium hydroxide to form 6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid.", "Step 4: Purification of the product by recrystallization from a suitable solvent.", "Step 5: Characterization of the product by various spectroscopic techniques such as NMR, IR, and mass spectrometry." ] } | |
CAS RN |
2763777-02-0 |
Molecular Formula |
C8H8N2O3 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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